Cas no 1958102-34-5 (2-Pyridinemethanol, 6-bromo-α-cyclopropyl-)

• Product Name: 2-Pyridinemethanol, 6-bromo-α-cyclopropyl-
• CAS No: 1958102-34-5
• MDL: MFCD32857798
• CID: 4781752
• Update Time: 2025-05-20

2-Pyridinemethanol, 6-bromo-α-cyclopropyl- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinemethanol, 6-bromo-α-cyclopropyl-

• MDL： MFCD32857798

Additional information on 2-Pyridinemethanol, 6-bromo-α-cyclopropyl-

Comprehensive Overview of 2-Pyridinemethanol, 6-bromo-α-cyclopropyl- (CAS No. 1958102-34-5)

2-Pyridinemethanol, 6-bromo-α-cyclopropyl- (CAS No. 1958102-34-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated pyridine derivative is characterized by its unique cyclopropyl substitution, which enhances its reactivity and potential applications in drug discovery. Researchers are increasingly exploring its role as a key intermediate in synthesizing bioactive molecules, particularly those targeting neurological and metabolic disorders.

The compound's structural features, including the 6-bromo and α-cyclopropyl moieties, contribute to its versatility in cross-coupling reactions, a topic frequently searched in AI-driven chemical synthesis platforms. Recent trends in green chemistry have also highlighted its potential for sustainable catalytic processes, aligning with the growing demand for eco-friendly synthetic routes. Analytical techniques like HPLC and NMR are commonly employed to validate its purity, a detail often queried by quality control specialists.

In the context of drug development, 2-Pyridinemethanol, 6-bromo-α-cyclopropyl- has been investigated for its ability to modulate enzyme activity, particularly in kinase inhibition studies. This aligns with current industry focus on precision medicine and targeted therapies. Its pyridine core structure is frequently compared to other heterocyclic compounds in computational chemistry forums, where users debate optimal molecular docking strategies.

From a commercial perspective, the compound's CAS No. 1958102-34-5 serves as a critical identifier in global chemical databases, often cross-referenced with patent literature and regulatory filings. Suppliers emphasize its high batch-to-batch consistency, a priority for manufacturers scaling up API production. Discussions in researchGate and other academic platforms frequently address its stability under various storage conditions, reflecting practical concerns in laboratory settings.

Emerging applications in material science have further expanded interest in this compound. Its potential as a ligand precursor in metal-organic frameworks (MOFs) has been explored in recent ACS publications, coinciding with rising searches for functional materials in energy storage. The bromine atom in its structure enables precise post-functionalization, a feature highlighted in peer-reviewed journals focusing on molecular engineering.

Safety data for 2-Pyridinemethanol, 6-bromo-α-cyclopropyl- is meticulously documented in compliance with REACH and GHS standards, addressing common queries about laboratory handling protocols. While not classified as hazardous, its material safety data sheet (MSDS) recommends standard precautions for organic solvents, a topic frequently searched by new chemistry students. The compound's spectral data (IR, MS) is often requested in online chemistry forums, underscoring its analytical relevance.

Future research directions may explore its chiral derivatives, given the pharmaceutical industry's emphasis on enantioselective synthesis. The cyclopropyl group's conformational rigidity makes it particularly interesting for structure-activity relationship (SAR) studies, a hot topic in medicinal chemistry webinars. As AI-assisted retrosynthesis tools become mainstream, this compound's reaction pathways are likely to feature prominently in machine learning datasets for organic chemistry.